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Compound of Interest

Compound Name:

{2-

[(Hydroxyimino)methyl]phenyl}met

hanol

CAS No.: 125593-28-4

Cat. No.: B1147716

Get Quote

Executive Summary
Immediate Action Required: Treat {2-[(Hydroxyimino)methyl]phenyl}methanol as a thermally

sensitive organic intermediate. While not classified as a high explosive, the presence of the

oxime moiety (-CH=N-OH) introduces latent energy that can result in exothermic

decomposition if subjected to high heat or strong acidic catalysis.

Disposal Pathway: This compound must be segregated into Non-Halogenated Organic Waste

streams destined for high-temperature incineration. Under no circumstances should this

material be disposed of via sanitary sewer or mixed with strong oxidizing acids.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the material identity to ensure protocol alignment.
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Parameter Specification

Chemical Name {2-[(Hydroxyimino)methyl]phenyl}methanol

Common Synonyms
2-(Hydroxymethyl)benzaldehyde oxime; 1,2-

Benzenedimethanol mono-oxime

CAS Number 612-14-6

Molecular Formula C₈H₉NO₂

Physical State White to off-white solid (typically)

Key Functional Groups
Aldoxime (Thermal instability risk), Benzyl

Alcohol (Oxidation risk)

Primary Hazards
Skin/Eye Irritant (H315, H319); Potential

Thermal Decomposition

The "Why" Behind the Protocol (Expert Insight)
As a researcher, you must understand the causality of the hazards:

Oxime Instability: The -C=N-OH bond is susceptible to the Beckmann Rearrangement or

dehydration to nitriles under acidic conditions/heat. These reactions are often exothermic.

Ortho-Substitution Effect: The proximity of the hydroxymethyl group (-CH₂OH) to the oxime

allows for potential intramolecular cyclization (forming benzoxazines) if catalyzed by acid.

This unpredictable chemistry necessitates strict segregation from acidic waste streams.

Hydrolysis Risk: Contact with aqueous acids can hydrolyze the oxime back to the parent

aldehyde and hydroxylamine. Hydroxylamine is cytotoxic and potentially explosive when

concentrated.

Pre-Disposal Stabilization & Segregation
Trustworthiness Check: Perform these checks to validate waste stability.

A. Chemical Compatibility Check
INCOMPATIBLE: Sulfuric acid, Nitric acid, Chromic acid, Peroxides.
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COMPATIBLE: Ethanol, Methanol, Ethyl Acetate, Dichloromethane (if halogenated waste is

permitted).

B. Pre-Treatment (For Pure Quantities > 5g)
To mitigate thermal hot-spots during transport and incineration, it is best practice to dilute pure

solid oximes.

Dissolution: Dissolve the solid in a compatible non-halogenated solvent (e.g., Ethanol or

Acetone) to a concentration of <10% w/v.

Rationale: Solvation acts as a thermal heat sink, reducing the risk of runaway decomposition

in the event of external heating during waste transit.

Step-by-Step Disposal Protocol
Step 1: Waste Stream Classification
Assign the material to the Non-Halogenated Organic Solvent/Solid stream.

RCRA Considerations: While not typically a P- or U-listed waste specifically by CAS, it

displays characteristics of ignitability (if dissolved in solvent) or reactivity (thermal).

EPA Waste Code (Generic): D001 (Ignitable) if in flammable solvent; otherwise, classify as

"Non-Regulated Chemical Waste" managed as hazardous.

Step 2: Packaging
Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Avoid metal cans if the material is wet or in solution (corrosion risk).

Headspace: Leave at least 10% headspace in the container to accommodate potential vapor

expansion.

Closure: Ensure the cap is a screw-top with a chemically resistant liner (PTFE/Teflon).

Step 3: Labeling
The label must be legible and solvent-resistant. Include the following data:
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Full Chemical Name: {2-[(Hydroxyimino)methyl]phenyl}methanol

Constituents: (If dissolved) e.g., "10% in Acetone"

Hazard Warnings: "IRRITANT", "ORGANIC OXIME - THERMALLY SENSITIVE"

Step 4: Storage Pending Pickup
Store in a Satellite Accumulation Area (SAA).

Temperature Control: Keep cool (below 25°C). Avoid direct sunlight.[1]

Secondary Containment: Place the bottle in a polyethylene tray to capture potential leaks.

Decision Logic & Workflow
The following diagram illustrates the critical decision nodes for disposing of this specific oxime

derivative.
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Start: Waste Identification
{2-[(Hydroxyimino)methyl]phenyl}methanol

Quantity Assessment:
Is mass > 5g (Pure Solid)?

Pre-Treatment:
Dissolve in Ethanol/Acetone

(<10% concentration)

Yes (>5g)

Direct Packaging:
Place solid in HDPE/Glass container

No (<5g)

Segregation Check:
Confirm NO Acids or Oxidizers

in waste container

Labeling:
'Non-Halogenated Organic'

Add: 'Oxime - Thermally Sensitive'

Passed

Storage:
Satellite Accumulation Area

(Cool, Dry, Secondary Containment)

Disposal:
Handover to EHS/Licensed Contractor

(Incineration)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation, treatment, and packaging of CAS 612-14-6,

emphasizing quantity-dependent stabilization.

Emergency Contingencies
Scenario Response Protocol

Spill (Solid)

1. Isolate the area.2.[2] Dampen solid with

water/ethanol to prevent dust generation.3.

Sweep into a disposal container using non-

sparking tools.

Spill (Liquid)

1. Absorb with vermiculite or clay-based

absorbent.2. Do not use sawdust

(combustible).3. Place in a sealed container

labeled "Spill Debris".

Skin Contact
Wash immediately with soap and water for 15

minutes. Oximes can absorb through skin.

Fire

Use CO₂, Dry Chemical, or Alcohol-resistant

foam. Avoid water jets if material is molten

(spreads fire).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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